Cas no 12318-51-3 (Iron,dichlorobis(3-pyridinecarboxamide)- (9CI))
12318-51-3 structure
Product Name:Iron,dichlorobis(3-pyridinecarboxamide)- (9CI)
CAS No:12318-51-3
MF:C12H12Cl2FeN4O2
MW:371.000281333923
CID:156565
PubChem ID:13787747
Update Time:2025-04-19
Iron,dichlorobis(3-pyridinecarboxamide)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Iron,dichlorobis(3-pyridinecarboxamide)- (9CI)
- dichlorodi(nicotinamide)iron
- Einecs 235-584-8
- Iron,dichlorobis(3-pyridinecarboxamide)
- Iron, dichlorobis(3-pyridinecarboxamide)-
- feramide
- 12318-51-3
- iron(2+);pyridine-3-carboxamide;dichloride
- dichloroiron;pyridine-3-carboxamide
-
- Inchi: 1S/2C6H6N2O.2ClH.Fe/c2*7-6(9)5-2-1-3-8-4-5;;;/h2*1-4H,(H2,7,9);2*1H;/q;;;;+2/p-2
- InChI Key: UTELBNQEGUXBCL-UHFFFAOYSA-L
- SMILES: [Fe](Cl)Cl.O=C(C1C=NC=CC=1)N.O=C(C1C=NC=CC=1)N
Computed Properties
- Exact Mass: 369.96900
- Monoisotopic Mass: 369.969
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112A^2
Experimental Properties
- Density: g/cm3
- Boiling Point: 334.4°Cat760mmHg
- Flash Point: 156°C
- PSA: 111.96000
- LogP: 3.13810
Iron,dichlorobis(3-pyridinecarboxamide)- (9CI) Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
12318-51-3 (Iron,dichlorobis(3-pyridinecarboxamide)- (9CI)) Related Products
- 98-92-0(Nicotinamide)
- 347841-88-7(Nicotinamide-d)
- 4663-99-4(Pyridine-3,5-dicarboxamide)
- 70-57-5(5-Methylnicotinamide)
- 3726-23-6(3-Pyridinecarboxamide,hydriodide (1:1))
- 473924-60-6(5-(Aminomethyl)pyridin-3-carboxamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk